
Personal protective equipment for handling
Solvent Blue 122

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Blue 122

Cat. No.: B3029486 Get Quote

Essential Safety and Handling Guide for Solvent
Blue 122
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Solvent Blue 122 (CAS No. 67905-17-3). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Solvent Blue 122 is an anthraquinone dye that presents several potential hazards. Adherence

to the recommended PPE is crucial to minimize risk. The primary hazards are eye irritation and

toxicity to aquatic life.[1] While comprehensive toxicity data is limited, it is prudent to handle this

compound with caution to avoid potential mild skin irritation or respiratory discomfort from dust

inhalation.[2][3]

Table 1: Summary of Hazards for Solvent Blue 122
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Hazard Type Description GHS Classification

Health Hazard

Causes serious eye irritation.

[1] May cause mild skin

irritation and respiratory

discomfort upon inhalation of

dust.[2]

Eye Irritation, Category 2[1]

Environmental Hazard Very toxic to aquatic life.[1]
Acute Aquatic Toxicity,

Category 1[1]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Nitrile gloves are

recommended for incidental

contact.[4] For extended

contact or immersion, consider

more substantial gloves like

butyl rubber or neoprene.[5]

Always inspect gloves for rips

or punctures before use.[4]

Protects against skin contact,

irritation, and potential

sensitization. Nitrile offers

good resistance to a range of

chemicals and provides a clear

indication of tears.[4]

Eye and Face Protection

Chemical safety goggles that

provide a tight seal are

mandatory. A face shield

should be worn in conjunction

with goggles when handling

large quantities or when there

is a significant risk of

splashing.

Prevents eye contact and

serious eye irritation from dust

particles or splashes.[1]

Respiratory Protection

An approved dust respirator

should be used when handling

the powder form, especially in

areas without adequate local

exhaust ventilation, to prevent

inhalation of airborne particles.

Minimizes respiratory

discomfort and potential

irritation from inhaling the dye

powder.[6]

Protective Clothing

A lab coat is required. For

tasks with a higher risk of

contamination, consider

impervious clothing or aprons.

[6]

Prevents contamination of

personal clothing and skin.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of Solvent Blue
122 in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a designated, well-ventilated workspace

Weigh the required amount of Solvent Blue 122

Proceed to handling

Carefully transfer the powder to the receiving vessel

Prepare solution or mixture as per experimental protocol

Decontaminate work surfaces

Proceed to cleanup

Segregate and label waste for disposal

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A decision-making flowchart for the proper segregation and disposal of chemical

waste in a laboratory setting.

Step-by-Step Disposal Guidance:

Waste Identification: All materials contaminated with Solvent Blue 122, including unused

product, solutions, contaminated PPE, and spill cleanup materials, must be treated as

hazardous waste.

Container Selection: Use separate, designated containers for solid and liquid waste that are

in good condition and compatible with the chemical.

Labeling: As soon as waste is added, label the container with the words "Hazardous Waste"

and clearly list all contents, including Solvent Blue 122 and any solvents used. [7]4.

Storage: Keep waste containers securely closed except when adding waste. Store them in a

designated satellite accumulation area, ensuring they are segregated from incompatible

chemicals. [7]5. Disposal: Do not dispose of Solvent Blue 122 down the drain or in regular

trash. [4]Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office for disposal at a licensed chemical destruction

facility. [7]6. Empty Containers: Empty containers that held Solvent Blue 122 should be

triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as

hazardous liquid waste. [7]After triple-rinsing, the container can be disposed of as regular

trash after defacing the label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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